Cas no 1368841-13-7 ([4-(Trifluoromethyl)pyrimidin-5-yl]methanamine)

• Product Name: [4-(Trifluoromethyl)pyrimidin-5-yl]methanamine
• CAS No: 1368841-13-7
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• MDL: MFCD21909352
• CID: 4697446
• Update Time: 2025-08-04

[4-(Trifluoromethyl)pyrimidin-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [4-(trifluoromethyl)pyrimidin-5-yl]methanamine
• C-(4-Trifluoromethyl-pyrimidin-5-yl)-methylamine
• (4-(trifluoromethyl)pyrimidin-5-yl)methanamine
• 3891AJ
• NE64608
• [4-(Trifluoromethyl)pyrimidin-5-yl]methanamine

• MDL： MFCD21909352
• Inchi： 1S/C6H6F3N3/c7-6(8,9)5-4(1-10)2-11-3-12-5/h2-3H,1,10H2
• InChI Key： SWCUZBYESAPCDH-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=CN=1)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Topological Polar Surface Area: 51.8

Additional information on [4-(Trifluoromethyl)pyrimidin-5-yl]methanamine

Introduction to [4-(Trifluoromethyl)pyrimidin-5-yl]methanamine (CAS No. 1368841-13-7)

[4-(Trifluoromethyl)pyrimidin-5-yl]methanamine, with the CAS registry number 1368841-13-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The trifluoromethyl group attached to the pyrimidine ring introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization and biological evaluation.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of [4-(Trifluoromethyl)pyrimidin-5-yl]methanamine. Researchers have employed various strategies, including cross-coupling reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in biological studies.

The structural features of [4-(Trifluoromethyl)pyrimidin-5-yl]methanamine make it an attractive candidate for exploring its potential as a bioactive molecule. Pyrimidine derivatives are often involved in hydrogen bonding interactions, which are critical for molecular recognition and binding affinity. The presence of the trifluoromethyl group further modulates these properties, potentially enhancing the compound's ability to interact with biological targets such as enzymes or receptors.

Emerging studies have highlighted the role of pyrimidine derivatives in targeting various disease pathways, including cancer and inflammation. For instance, recent research has demonstrated that [4-(Trifluoromethyl)pyrimidin-5-yl]methanamine exhibits promising antiproliferative activity against cancer cell lines. This activity is attributed to its ability to inhibit key enzymes involved in cell cycle regulation and apoptosis.

In addition to its therapeutic potential, [4-(Trifluoromethyl)pyrimidin-5-yl]methanamine has also been explored for its role in radiation therapy. The compound's ability to sensitize cancer cells to radiation has been investigated in preclinical models, showing enhanced efficacy compared to conventional treatments. These findings underscore its potential as a radiosensitizer in oncology.

The development of novel synthetic routes for [4-(Trifluoromethyl)pyrimidin-5-yl]methanamine has been a focal point of recent research efforts. For example, researchers have successfully utilized continuous flow chemistry to streamline the synthesis process. This approach not only improves reaction efficiency but also reduces environmental impact, aligning with current trends toward sustainable chemical manufacturing.

Furthermore, computational studies have provided valuable insights into the molecular interactions of [4-(Trifluoromethyl)pyrimidin-5-yl]methanamine with biological targets. Advanced docking simulations have revealed key binding motifs that govern its interaction with proteins, paving the way for rational drug design strategies.

Despite its promising potential, further research is required to fully elucidate the pharmacokinetic and pharmacodynamic properties of [4-(Trifluoromethyl)pyrimidin-5-yl]methanamine. Understanding its absorption, distribution, metabolism, and excretion (ADME) profile will be critical for advancing it into clinical trials.

In conclusion, [4-(Trifluoromethyl)pyrimidin-5-yl]methanamine (CAS No. 1368841-13-7) represents a compelling candidate for drug discovery and development. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological evaluation techniques, positions it as a valuable tool in addressing unmet medical needs.